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Compound of Interest

Compound Name: 6-Chloro-5-cyanonicotinic Acid

CAS No.: 1206969-20-1

Cat. No.: B1424278

Get Quote

Topic: 6-Chloro-5-cyanonicotinic Acid Proper Disposal Procedures CAS: 1206969-20-1

Formula: C₇H₃ClN₂O₂[1][2][3][4]

Executive Summary & Hazard Identification
Immediate Action Required: This compound presents a dual-hazard profile: it is a halogenated

organic acid with a nitrile (cyano) functional group.[1][2] Improper disposal can lead to the

generation of toxic gases (HCN/NOx/HCl) or damage to standard waste infrastructure.[1]

Do NOT dispose of this compound down the drain. Do NOT mix with strong oxidizers or strong

bases.[1][2]
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Hazard Category
GHS Classification
(Extrapolated)

Operational Risk

Acute Toxicity
H302, H312 (Harmful if

swallowed/contact)

The pyridine ring facilitates

dermal absorption; the nitrile

group poses metabolic toxicity

risks.[1][2][3][4]

Corrosivity
H314/H318 (Causes severe

burns/eye damage)

As a nicotinic acid derivative,

aqueous solutions may be

corrosive (pH < 2.0).[1][2][3][4]

Reactivity
Incompatible with

Oxidizers/Bases

Hydrolysis Risk: Strong bases

can hydrolyze the nitrile to an

amide/carboxylate, releasing

ammonia.[3][4] Thermal Risk:

Combustion releases

Hydrogen Cyanide (HCN),

Hydrogen Chloride (HCl), and

Nitrogen Oxides (NOx).[1][2]

Pre-Disposal Stabilization & Segregation
As a Senior Application Scientist, I emphasize that segregation is the first line of defense. The

presence of the chlorine atom classifies this strictly as Halogenated Waste, which dictates the

incineration method used by your waste management vendor.[4]

Segregation Protocol
Solid Waste: Isolate pure solid 6-Chloro-5-cyanonicotinic acid in a dedicated, chemically

resistant container (HDPE or Amber Glass).

Liquid Waste (Solutions):

Organic Solvents: Segregate into "Halogenated Organic Solvents" carboys. Even if

dissolved in non-halogenated solvents (e.g., Methanol), the presence of the Cl-atom in the

solute requires the entire mixture to be treated as halogenated.[2]
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Aqueous Solutions: Adjust pH to between 5–9 only if your facility's SOP permits

elementary neutralization.[1][2] Otherwise, collect as "Aqueous Toxic Waste."[2]

Critical Incompatibility Check
Keep Away From: Sodium Azide, Strong Acids (HCl, H₂SO₄), Strong Bases (NaOH, KOH),

and Oxidizers (Peroxides).[2][4]

Why? Acidic hydrolysis of the nitrile group is slow, but basic hydrolysis is rapid and

exothermic. Mixing with strong oxidizers can rupture the pyridine ring, releasing

unpredictable nitrogenous toxins.[2]

Disposal Workflow (Step-by-Step)
This workflow ensures compliance with EPA RCRA standards (typically classifying halogenated

organics under specific waste codes like D002 for corrosivity or generic halogenated solvent

codes if mixed).[1][2]

Step 1: Waste Characterization & Labeling[2][5]
Labeling: clearly mark the container with the full chemical name.[1][5] Do not use

abbreviations.

Hazard Tags: Check "Toxic," "Corrosive," and "Halogenated."[2][4]

Container Selection: Use high-density polyethylene (HDPE) or glass.[1][2] Avoid metal

containers if the waste is acidic (corrosion risk).[1][2]

Step 2: Waste Stream Decision Tree
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Waste: 6-Chloro-5-cyanonicotinic Acid

Physical State?

Solid / Powder Liquid / Solution

Dispose: Solid Toxic Waste
(Label: Halogenated)

Double Bag

Solvent Type?

Organic Solvent Aqueous Solution

Dispose: Halogenated Organic Waste
(High Temp Incineration)

Contains Cl

Dispose: Aqueous Toxic Waste
(Do NOT Drain Pour)

Check pH

Click to download full resolution via product page

Figure 1: Decision logic for segregating 6-Chloro-5-cyanonicotinic acid waste streams.

Step 3: Final Disposal Method (Vendor Level)
Your facility's waste contractor must utilize High-Temperature Incineration with Acid Gas

Scrubbing.[1][2]

Mechanism: The waste is injected into a kiln at >1000°C.[1][2]

Chemistry:
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Carbon/Hydrogen

CO₂ + H₂O[1][2][3]

Chlorine

HCl (Captured by scrubber)[1][2][3]

Nitrogen (Cyano/Pyridine)

N₂ + NOx (Captured by catalytic reduction)[1][2][3]

Verification: Ensure your manifest lists "Destructive Incineration" as the disposal code.[1][2]

Emergency Spillage Procedures
In the event of a spill, the primary risk is the dispersion of fine dust (inhalation toxicity) or

contact with skin.[2]

Spill Response Protocol
Evacuate & PPE: Clear the immediate area. Don Nitrile gloves (minimum 0.11mm thickness,

double-gloving recommended), safety goggles, and a lab coat.[1][2][4] If powder is airborne,

use an N95 or P100 respirator.[2]

Containment:

Solids: Cover with a wet paper towel to prevent dust generation.[1][2] Gently sweep into a

dustpan.[1][2]

Liquids: Surround with an inert absorbent (Vermiculite or chemically treated pads).[1][2]

Do not use sawdust (combustible).[1][2]

Decontamination:

Wipe the surface with a mild detergent solution followed by water.[1][2]

Collect all cleanup materials (wipes, gloves, absorbent) into the Solid Toxic Waste bag.[1]

[2]
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Do not use bleach (hypochlorite) immediately, as it may react with the amine/nitrile

functionalities under certain conditions.[2]

Spill Detected Assess Hazard
(Dust vs Liquid)

Don PPE
(Nitrile Gloves + Goggles) Containment Absorb/Sweep

(No Dust Generation)
Seal in Hazardous

Waste Bag

Click to download full resolution via product page

Figure 2: Operational workflow for safe spill remediation.[1][2][3][4]

References
PubChem.6-Chloronicotinic acid (Related Structure Hazard Data). National Library of

Medicine.[1][2] Available at: [Link][1][2][3]

U.S. Environmental Protection Agency (EPA).Resource Conservation and Recovery Act

(RCRA) Orientation Manual 2014: Waste Identification.[1][2] Available at: [Link][1][2][3]

National Research Council (US) Committee on Prudent Practices in the Laboratory.Prudent

Practices in the Laboratory: Handling and Management of Chemical Hazards.[1] National

Academies Press (US); 2011.[1][2] Section 8: Management of Waste. Available at: [Link]

Keying Chem.6-Chloro-5-cyanonicotinic Acid Product Page (CAS Verification). Available

at: [Link][1][2][3][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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